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Compound of Interest

Compound Name: Proteasome Inhibitor I

Cat. No.: B1632130 Get Quote

Essential Safety and Handling Guide for
Proteasome Inhibitor I
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Proteasome Inhibitor I (PSI). Adherence to these

procedures is vital for ensuring personal safety, maintaining experimental integrity, and

complying with regulatory standards. Proteasome Inhibitor I is a cell-permeable, reversible

inhibitor of the chymotrypsin-like activity of the 20S proteasome and should be handled with

care as a potentially hazardous bioactive small molecule.[1][2]

Quantitative Data Summary
This table summarizes the key quantitative and physical properties of Proteasome Inhibitor I.
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Property Value Source

Synonym(s) Proteasome Inhibitor I, PSI [1]

Molecular Formula C₃₂H₅₀N₄O₈ [1]

Molecular Weight 618.76 g/mol [1]

Form Solid [1]

Color White [1]

Solubility
DMSO: 30 mg/mL, Ethanol: 30

mg/mL
[1]

Storage Temperature -20°C [1]

Primary Target
20S Proteasome

(Chymotrypsin-like activity)
[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving Proteasome
Inhibitor I. The following table outlines the minimum required PPE for handling this compound

in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.sigmaaldrich.com/SG/en/product/mm/539160
https://www.benchchem.com/product/b1632130?utm_src=pdf-body
https://www.benchchem.com/product/b1632130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves.[2] Change

gloves immediately if they

become contaminated and

after each use. Always wash

hands thoroughly after

removing gloves.[3]

Body Laboratory Coat

A fully buttoned, long-sleeved

lab coat made of low-

permeability fabric is required.

[2][3]

Eyes Chemical Splash Goggles

Wear safety goggles with side-

shields to protect from

splashes.[2] If there is a

significant risk of splashing, a

face shield should be worn in

addition to goggles.[4][5]

Respiratory Respirator (as needed)

Use in a well-ventilated area,

preferably within a chemical

fume hood.[6] If weighing or

handling the solid powder

outside of a fume hood, or if

aerosol generation is possible,

a NIOSH-approved respirator

should be used.[7]

Operational and Disposal Plans
This section details the procedural, step-by-step guidance for the safe handling, use, and

disposal of Proteasome Inhibitor I.

Receiving and Storage
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Inspect Package: Upon receipt, inspect the external packaging for any signs of damage or

leaks.

Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a

single pair of nitrile gloves).[2]

Unpack in a Safe Area: Open the shipping container in a designated area, such as a

chemical fume hood or on a disposable bench liner.[2]

Verify Compound: Confirm that the compound name and details on the vial match the order.

Secure Storage: Store the compound at -20°C in a clearly labeled, locked, and secure

location to prevent unauthorized access.[1][2]

Preparation of Stock Solutions
Gather Materials: Assemble all necessary equipment, including the vial of Proteasome
Inhibitor I, appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[2]

Perform Calculations: Calculate the required mass of the compound and volume of solvent

to achieve the desired stock concentration.

Reconstitution: Following reconstitution, it is recommended to aliquot the solution and freeze

it at -20°C. DMSO stock solutions are reported to be stable for up to 3 months at this

temperature.[1]

Experimental Workflow
The following diagram illustrates a standard workflow for handling a potent research compound

like Proteasome Inhibitor I.
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Standard laboratory workflow for handling Proteasome Inhibitor I.
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Disposal Plan
The disposal of Proteasome Inhibitor I must be managed as hazardous chemical waste. It

should never be disposed of in regular trash or down the drain.[8]

Waste Segregation:

Solid Waste: Collect unused solid powder and any contaminated materials (e.g., pipette

tips, tubes, weighing boats) in a dedicated, clearly labeled hazardous waste container with

a secure closure.[8]

Liquid Waste: Collect solutions of Proteasome Inhibitor I and contaminated solvents in a

separate, dedicated liquid hazardous waste container. Do not mix with incompatible

chemicals.[8]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the name of the chemical, and the primary hazard.

Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste

pickup.

Spill Management:

Evacuate and Secure: Clear the immediate area of non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don the appropriate PPE as described above.

Contain and Absorb: For liquid spills, use an inert absorbent material. For solid spills,

carefully sweep or scoop the material to avoid creating dust.[8]

Decontaminate: Clean the spill area and any affected equipment thoroughly.

Dispose of Cleanup Materials: Collect all contaminated cleanup materials in a sealed,

labeled hazardous waste container.[8]
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Report: Report the spill to your laboratory supervisor and Environmental Health & Safety

(EHS) office.

Affected Signaling Pathway: NF-κB
Proteasome inhibitors, including PSI, are known to prevent the activation of the NF-κB (Nuclear

Factor-kappa B) signaling pathway.[1] They achieve this by inhibiting the proteasome-mediated

degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[9][10] This

action blocks the translocation of NF-κB to the nucleus, preventing the transcription of its target

genes, which are often involved in cell proliferation and survival.[9][11]
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Inhibition of the NF-κB pathway by Proteasome Inhibitor I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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